
Essential Safety and Logistics for Handling D-
G23

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: D-G23

Cat. No.: B13336870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of D-G23, a selective RAD52 inhibitor. Adherence to these guidelines is critical to

ensure personal safety and maintain a secure laboratory environment. D-G23 is utilized in

research, particularly in studies related to cancers with deficiencies in BRCA1 and BRCA2

genes[1].

Chemical and Physical Properties
A summary of the known properties of D-G23 is provided below. This information is crucial for

understanding its behavior and the necessary precautions for its handling.
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Property Value Source

CAS Number 1225141-73-0 [2][3]

Molecular Formula
Not explicitly stated in search

results

Molecular Weight
Not explicitly stated in search

results

Appearance
Not explicitly stated in search

results

Solubility
Not explicitly stated in search

results

Biological Activity and Potency
D-G23 is a potent compound that selectively inhibits RAD52, a key protein in DNA repair

pathways[1][3]. Understanding its biological activity is essential for appreciating the need for

stringent safety measures, as exposure could have significant physiological effects.

Assay Value Target Source

IC50 (ssDNA

annealing)
5.6 µM RAD52 [4]

IC50 (D-loop

formation)
7.2 µM RAD52 [4]

Kd (Binding Affinity) 34.0 ± 8.9 μM RAD52 [5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling D-G23 to

prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE
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Equipment Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. If handling

powders or creating aerosols, a fume hood is

required.

PPE Donning and Doffing Procedure
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Donning PPE

Doffing PPE

Wash Hands Don Lab Coat Don Eye Protection Don Gloves

Remove Gloves Remove Lab Coat Wash Hands Remove Eye Protection Wash Hands Again

Preparation:
- Gather all materials

- Don appropriate PPE

Weighing:
- Use fume hood

- Handle as a potent compound

Dissolution:
- Add solvent slowly

- Ensure complete dissolution

Experimental Use:
- Follow protocol

- Maintain containment

Cleanup:
- Decontaminate surfaces

- Dispose of waste properly
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Experiment Complete

Collect Liquid Waste
in sealed, labeled container

Collect Solid Waste
(gloves, tips, etc.)

in sealed, labeled bag

Contact Environmental
Health & Safety (EHS)

Schedule Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13336870/docs#essential-safety-and-logistics-for-
handling-d-g23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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